Cas no 502649-06-1 (6-ethyl-2-(propan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 6-ethyl-2-(propan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 502649-06-1
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 933456
• PubChem ID: 16824776
• Update Time: 2025-06-12

6-ethyl-2-(propan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-2-(1-methylethyl)- (9CI)
• 6-ethyl-2-(propan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• 6-Ethyl-2-isopropylthieno[2,3-d]pyrimidin-4(1H)-one
• AKOS022215778
• F3277-0548
• EN300-1267624
• 6-ethyl-2-isopropylthieno[2,3-d]pyrimidin-4(3H)-one
• 502649-06-1
• 6-ethyl-2-propan-2-yl-3H-thieno[2,3-d]pyrimidin-4-one
• VU0608488-1
• 6-ethyl-2-(propan-2-yl)-1H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS002597880
• AB00683746-01
• 6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C11H14N2OS/c1-4-7-5-8-10(14)12-9(6(2)3)13-11(8)15-7/h5-6H,4H2,1-3H3,(H,12,13,14)
• InChI Key： ZQCZOMDZOZVLOQ-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2C(NC(C(C)C)=NC1=2)=O

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Additional information on 6-ethyl-2-(propan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 502649-06-1)

6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its CAS number 502649-06-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The unique arrangement of sulfur and nitrogen atoms in its core structure imparts distinct chemical and pharmacological properties, making it a promising candidate for further investigation.

The molecular structure of 6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one features a thiophene ring fused with a pyrimidine moiety, both of which are known for their versatility in drug design. The presence of ethyl and isopropyl substituents at the 6th and 2nd positions, respectively, enhances the compound's lipophilicity and interactiveness with biological targets. This structural configuration has been strategically designed to optimize binding affinity and metabolic stability, key factors in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thienopyrimidine derivatives due to their demonstrated efficacy in various therapeutic modalities. Studies have highlighted the potential of these compounds as kinase inhibitors, particularly in targeting aberrant signaling pathways associated with cancer and inflammatory diseases. The pyrimidine ring in 6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one serves as a critical pharmacophore, enabling interactions with key enzymes and receptors involved in disease progression.

One of the most compelling aspects of this compound is its ability to modulate multiple biological pathways simultaneously. Preclinical studies have indicated that it exhibits inhibitory activity against several kinases, including those overexpressed in tumor cells. The ethyl and isopropyl groups contribute to its binding specificity by forming hydrogen bonds and hydrophobic interactions with target proteins. This dual functionality not only enhances potency but also reduces the likelihood of off-target effects, a crucial consideration in drug development.

The synthesis of 6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling steps. These techniques have enabled the efficient construction of the complex heterocyclic framework while minimizing side products.

Recent advancements in computational chemistry have further accelerated the discovery process for thienopyrimidine derivatives like 6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. Molecular docking studies have been instrumental in predicting binding affinities and identifying optimal lead compounds for further development. These simulations provide valuable insights into the interactions between the compound and its biological targets, guiding experimental design and optimization efforts.

The pharmacokinetic properties of 6-ethyl-2-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one have also been thoroughly evaluated to assess its suitability for therapeutic applications. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating potential for oral administration. Additionally, its stability under various conditions has been confirmed through spectroscopic analyses, ensuring consistent performance throughout storage and formulation processes.

In conclusion,6-ethyl-2-(propan-2-y l)-3H ,4 H -thieno [ 2 , 3 - d ] py rim idin - 4 - one (CAS No . 50 26 49 - 06 - 1 ) represents a significant advancement in the design of bioactive heterocyclic compounds . Its unique structural features , combined with promising preclinical data , position it as a valuable asset in the ongoing quest to develop novel therapeutics . Further research is warranted to fully elucidate its mechanisms of action and explore its potential across diverse therapeutic indications .